Cas no 102236-19-1 (5-tert-butyl-2-chloropyridine)

• Product Name: 5-tert-butyl-2-chloropyridine
• CAS No: 102236-19-1
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD28040569
• CID: 4568214
• PubChem ID: 17804552
• Update Time: 2025-10-16

5-tert-butyl-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-2-chloropyridine
• 5-tert-butyl-2-chloropyridine
• 5-t-Butyl-2-chloropyridine
• SB21210
• Pyridine, 2-hloro-5-(1,1-imethylethyl)-
• 5-tert-Butyl-2-chloro-pyridine
• CEA23619
• EN300-105357
• YVTZMSAOOSULPO-UHFFFAOYSA-N
• DB-107758
• CS-0160753
• MFCD28040569
• AS-77474
• 102236-19-1
• SY058180
• SCHEMBL77078
• Pyridine, 2-chloro-5-(1,1-dimethylethyl)-
• P18762

• MDL： MFCD28040569
• Inchi： 1S/C9H12ClN/c1-9(2,3)7-4-5-8(10)11-6-7/h4-6H,1-3H3
• InChI Key： YVTZMSAOOSULPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C)(C)C

Computed Properties

• Exact Mass: 169.065827g/mol
• Monoisotopic Mass: 169.065827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.65g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5-tert-butyl-2-chloropyridine

5-tert-butyl-2-chloropyridine: A Comprehensive Overview of CAS No. 102236-19-1

5-tert-butyl-2-chloropyridine (CAS No. 102236-19-1) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, exhibits a wide range of applications in the development of pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the properties, synthesis methods, and recent research advancements associated with 5-tert-butyl-2-chloropyridine.

Molecular Structure and Properties: The molecular formula of 5-tert-butyl-2-chloropyridine is C₉H₁₂ClN, with a molecular weight of approximately 173.65 g/mol. The compound features a pyridine ring substituted with a tert-butyl group at the 5-position and a chlorine atom at the 2-position. This specific arrangement imparts unique chemical and physical properties to the molecule. The tert-butyl group provides steric hindrance and increased stability, while the chlorine atom enhances reactivity and functionalization potential.

Synthesis Methods: Several synthetic routes have been developed to produce 5-tert-butyl-2-chloropyridine. One common method involves the reaction of 2-chloropyridine with tert-butyl bromide in the presence of a base such as potassium carbonate or cesium carbonate. This nucleophilic substitution reaction yields high yields of the desired product. Another approach involves the direct chlorination of 5-tert-butylpyridine using chlorine gas or N-chlorosuccinimide (NCS). These methods have been optimized to achieve high selectivity and purity, making them suitable for large-scale production.

Applications in Medicinal Chemistry: 5-tert-butyl-2-chloropyridine has shown promise in the development of novel pharmaceuticals. Its ability to serve as a building block for more complex molecules makes it an attractive starting material for drug discovery. Recent studies have explored its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, researchers at the University of California have reported the use of 5-tert-butyl-2-chloropyridine-derived compounds in the development of selective inhibitors for specific kinases involved in cancer progression.

Agrochemical Applications: In addition to its medicinal applications, 5-tert-butyl-2-chloropyridine has found utility in the agrochemical industry. Its structural features make it suitable for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. A study published in the Journal of Agricultural and Food Chemistry highlighted the use of 5-tert-butyl-2-chloropyridine-based compounds as potent fungicides against various plant pathogens.

MATERIALS SCIENCE: The unique electronic properties of pyridine derivatives have led to their exploration in materials science applications. 5-tert-butyl-2-chloropyridine, in particular, has been investigated for its potential use in organic electronics and photovoltaic devices. Researchers at Stanford University have demonstrated that compounds derived from 5-tert-butyl-2-chloropyridine can be used to enhance the performance of organic solar cells by improving charge transport properties.

CURRENT RESEARCH TRENDS: Ongoing research continues to uncover new applications and optimization strategies for 5-tert-butyl-2-chloropyridine. One area of focus is the development of more sustainable synthesis methods that minimize environmental impact and reduce production costs. Green chemistry approaches, such as catalytic systems using earth-abundant metals and solvent-free conditions, are being explored to achieve these goals.

In conclusion, 5-tert-butyl-2-chloropyridine (CAS No. 102236-19-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As research progresses, it is likely that new applications and optimization strategies will continue to emerge, further solidifying its importance in the field.